Cas no 1219841-80-1 (N-(furan-2-yl)methyl-4-(propan-2-yloxy)-N-(thiophen-3-yl)methylbenzamide)

• Product Name: N-(furan-2-yl)methyl-4-(propan-2-yloxy)-N-(thiophen-3-yl)methylbenzamide
• CAS No: 1219841-80-1
• MF: C₂₀H₂₁NO₃S
• MW: 355.450644254684
• CID: 6361352
• PubChem ID: 49676560
• Update Time: 2025-06-08

N-(furan-2-yl)methyl-4-(propan-2-yloxy)-N-(thiophen-3-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(furan-2-yl)methyl-4-(propan-2-yloxy)-N-(thiophen-3-yl)methylbenzamide
• VU0523968-1
• AKOS024522523
• N-(furan-2-ylmethyl)-4-isopropoxy-N-(thiophen-3-ylmethyl)benzamide
• N-(furan-2-ylmethyl)-4-propan-2-yloxy-N-(thiophen-3-ylmethyl)benzamide
• 1219841-80-1
• N-[(furan-2-yl)methyl]-4-(propan-2-yloxy)-N-[(thiophen-3-yl)methyl]benzamide
• F5854-2382

• Inchi： 1S/C20H21NO3S/c1-15(2)24-18-7-5-17(6-8-18)20(22)21(12-16-9-11-25-14-16)13-19-4-3-10-23-19/h3-11,14-15H,12-13H2,1-2H3
• InChI Key： BYFYPALMPOECPM-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CN(C(C1C=CC(=CC=1)OC(C)C)=O)CC1=CC=CO1

Computed Properties

• Exact Mass: 355.12421471g/mol
• Monoisotopic Mass: 355.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 70.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-(furan-2-yl)methyl-4-(propan-2-yloxy)-N-(thiophen-3-yl)methylbenzamide

Comprehensive Analysis of N-(furan-2-yl)methyl-4-(propan-2-yloxy)-N-(thiophen-3-yl)methylbenzamide (CAS No. 1219841-80-1)

In the realm of organic chemistry and pharmaceutical research, N-(furan-2-yl)methyl-4-(propan-2-yloxy)-N-(thiophen-3-yl)methylbenzamide (CAS No. 1219841-80-1) has emerged as a compound of significant interest. This benzamide derivative, characterized by its unique furan and thiophene substituents, is increasingly studied for its potential applications in drug discovery and material science. Its molecular structure, featuring a propan-2-yloxy group, offers intriguing reactivity patterns that align with current trends in heterocyclic chemistry and small-molecule therapeutics.

The compound's CAS No. 1219841-80-1 is frequently searched in academic databases and chemical vendor platforms, reflecting its relevance in medicinal chemistry and structure-activity relationship (SAR) studies. Researchers are particularly drawn to its dual N-alkylation sites, which enable modular derivatization—a hot topic in the era of fragment-based drug design. Recent publications have explored its role as a scaffold for kinase inhibitors, tying into the broader demand for targeted cancer therapies.

From a synthetic perspective, the incorporation of both furan and thiophene rings addresses the growing need for bioisosteres in lead optimization. These heteroaromatic moieties enhance metabolic stability—a key concern in ADME/Tox studies—while maintaining ligand efficiency. The isopropoxy group further contributes to lipophilicity tuning, a critical parameter in CNS drug development, another trending research area.

Environmental and green chemistry applications are also being investigated. The compound's potential as a ligand in catalytic systems aligns with the push for sustainable synthesis methods. Its electron-rich aromatic systems could facilitate photocatalysis—a field gaining traction due to its energy-efficient protocols. This versatility makes CAS No. 1219841-80-1 a recurring subject in high-throughput screening libraries.

Analytical challenges surrounding this compound, such as HPLC method development for its separation from regioisomers, are actively discussed in chromatography forums. The rise of AI-assisted retrosynthesis tools has also sparked interest in optimizing its production, with several machine learning models proposing novel routes involving cross-coupling reactions.

In material science, the π-conjugated system of this benzamide derivative shows promise for organic electronics. Its thiophene-furan hybrid structure could contribute to charge transport properties in OLEDs or organic photovoltaics—topics dominating renewable energy research. Patent analyses reveal growing IP activity around similar polycyclic amides, underscoring commercial potential.

For researchers querying "benzamide derivatives biological activity" or "furan-thiophene hybrids synthesis," this compound serves as a compelling case study. Its structure-property relationships exemplify modern rational drug design principles while addressing industry pain points like intellectual property space and formulation stability. As the demand for novel chemical entities grows, CAS No. 1219841-80-1 remains a molecule to watch in both academic and industrial settings.